BE“GHE Foundational & Exploratory

Check Availability & Pricing

Cefodizime (Sodium): A Technical Guide to its
Antibacterial Spectrum

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Cefodizime (sodium)
Cat. No.: B15708358
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction: Cefodizime is a third-generation cephalosporin antibiotic renowned for its broad-
spectrum bactericidal activity against a variety of aerobic Gram-positive and Gram-negative
bacteria.[1][2] Like other B-lactam antibiotics, its efficacy stems from the disruption of bacterial
cell wall synthesis.[3][4] This document provides a comprehensive overview of the antibacterial
spectrum of cefodizime, detailed experimental methodologies for its assessment, and a visual
representation of its mechanism of action. Notably, cefodizime's clinical efficacy has sometimes
been observed to be superior to what its in-vitro activity might predict, potentially due to its
immunomodulatory properties.[1][2]

Mechanism of Action

Cefodizime exerts its bactericidal effect by targeting and inhibiting penicillin-binding proteins
(PBPs), which are essential enzymes in the terminal stages of peptidoglycan synthesis in
bacterial cell walls.[3][4][5] Specifically, cefodizime has a high affinity for PBPs 1A/B, 2, and 3.
[1] By binding to these enzymes, it blocks the transpeptidation reaction, which is critical for
cross-linking the peptidoglycan strands.[3][6] This inhibition disrupts the integrity of the cell wall,
leading to a weakened structure that cannot withstand the cell's internal osmotic pressure,
ultimately resulting in cell lysis and bacterial death.[3][4]
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Caption: Mechanism of action of Cefodizime.

Quantitative Antibacterial Spectrum

The in-vitro activity of cefodizime is typically quantified by determining the Minimum Inhibitory
Concentration (MIC), which is the lowest concentration of the antibiotic that prevents visible
growth of a bacterium. The following tables summarize the MICso (concentration inhibiting 50%
of isolates) and MICoo (concentration inhibiting 90% of isolates) values for cefodizime against a
range of clinically relevant bacteria.

Organism MICso (mgl/L) MICso (mgl/L) Notes
Staphylococcus
o Moderately
aureus (Methicillin- 8 8 ]
i susceptible.[7][8]
Susceptible)
Staphylococcus

Generally resistant.[1]

[9]

aureus (Methicillin- - -

Resistant)
Staphylococcus )
] o - - Generally resistant.[1]
epidermidis
Streptococcus i
) 0.12 0.5 Susceptible.[8]
pneumoniae
Streptococcus Highly susceptible.[7
P 0.05 0.05 ald P 7l
pyogenes [8]
Enterococcus spp. - - Resistant.[7]

Table 2: In-Vitro Activity Against Gram-Negative Aerobes
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Organism

MICso (mgl/L)

MICso (mgl/L)

Notes

Highly susceptible.[7]

Escherichia coli 0.12 0.5
[8]
Susceptible, but
activity can be
Klebsiella affected by high
_ 0.25 05-64 _
pneumoniae inoculums or
cephalosporinase
production.[7][8]
o Highly susceptible.[7]
Proteus mirabilis 0.016 0.02 - 0.03 8]
Highly susceptible.[7
Salmonella spp. 0.25 0.5 ald P 17l
[8]
Highly susceptible.[7
Shigella spp. 0.25 0.5 oy P 7l
[8]
Morganella morganii - 0.25-0.5 Very sensitive.[7]
Often resistant due to
Enterobacter spp. 1 64 - >128 Type | B-lactamase
production.[7][8]
. Moderately
Serratia marcescens 2 8 ]
susceptible.[8]
) i Variable susceptibility.
Citrobacter freundii 1 128 ]
Haemophilus . .
) <0.008 <0.008 Highly susceptible.[8]
influenzae
Highly susceptible,
Neisseria including B-lactamase
0.008 <0.008 _ _
gonorrhoeae producing strains.[8]
[10]
Neisseria meningitidis  <0.008 <0.008 Highly susceptible.[8]
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Pseudomonas Generally resistant.[8]
. 32 >128
aeruginosa [9]
Acinetobacter Generally resistant.[7]
) . 32 >128
anitratus (baumannii) [8]

ble 3: In-Vi - . |

Organism MICso (mgl/L) MICso (mgI/L) Notes
Clostridium Moderately

_ 0.5 1 .
perfringens susceptible.[8]

Generally resistant.[8]

Other third-generation

Bacteroides fragilis cephalosporins also
8 >128 o L
group show limited activity
against anaerobes.

[11]

Experimental Protocols: MIC Determination

The determination of the Minimum Inhibitory Concentration (MIC) is a standardized method to
quantify the in-vitro susceptibility of bacteria to an antimicrobial agent. The protocols are
typically based on guidelines from the Clinical and Laboratory Standards Institute (CLSI,
formerly NCCLS).[10][12]

Broth Microdilution Method

o Preparation of Antimicrobial Agent: A stock solution of cefodizime is prepared and serially
diluted (usually two-fold) in cation-adjusted Mueller-Hinton Broth (CAMHB) to create a range
of concentrations in the wells of a 96-well microtiter plate.

e Inoculum Preparation: Bacterial colonies from a fresh (18-24 hour) agar plate are suspended
in a sterile medium (e.g., saline) to match the turbidity of a 0.5 McFarland standard. This
suspension is then diluted to achieve a final standardized inoculum concentration of
approximately 5 x 10° colony-forming units (CFU)/mL in each well.
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« Inoculation: Each well containing the serially diluted cefodizime is inoculated with the
standardized bacterial suspension. A growth control well (no antibiotic) and a sterility control
well (no bacteria) are included.

 Incubation: The microtiter plate is incubated at 35°C + 2°C for 16-20 hours in ambient air for
most aerobic bacteria.[12] Specific atmospheric conditions are required for anaerobic or
fastidious organisms.

o Result Interpretation: Following incubation, the plate is examined for visible bacterial growth
(turbidity). The MIC is recorded as the lowest concentration of cefodizime that completely
inhibits visible growth.[13][14]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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